Cas no 10349-06-1 (1,2,5-Oxadiazole,3-phenyl-)

• Product Name: 1,2,5-Oxadiazole,3-phenyl-
• CAS No: 10349-06-1
• MF: C₈H₆N₂O
• MW: 146.14604139328
• CID: 180489
• PubChem ID: 139129
• Update Time: 2025-06-08

1,2,5-Oxadiazole,3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Oxadiazole,3-phenyl-
• Phenylfurazan
• 3-phenyl-1,2,5-oxadiazole
• 3-Phenylfurazan
• Phenyl-1,2,5-oxdiazol
• DTXSID50145874
• SY129105
• 10349-06-1
• MFCD01648512
• CHJJHGSNNPEDNJ-UHFFFAOYSA-N
• 3-Phenyl-1,2,5-oxadiazole #
• AC2765
• SCHEMBL1520375
• AKOS024352287
• A921414
• DTXCID0068365

• MDL： MFCD01648512
• Inchi： 1S/C8H6N2O/c1-2-4-7(5-3-1)8-6-9-11-10-8/h1-6H
• InChI Key： CHJJHGSNNPEDNJ-UHFFFAOYSA-N
• SMILES： O1N=CC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 146.04808
• Monoisotopic Mass: 146.048013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 1.4

Experimental Properties

• Density: 1.179
• Boiling Point: 259.4°C at 760 mmHg
• Flash Point: 115.1°C
• Refractive Index: 1.547
• PSA: 38.92
• LogP: 1.73660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1,2,5-Oxadiazole,3-phenyl-

Exploring the Properties and Applications of 1,2,5-Oxadiazole,3-phenyl- (CAS No. 10349-06-1)

In the realm of heterocyclic chemistry, 1,2,5-Oxadiazole,3-phenyl- (CAS No. 10349-06-1) stands out as a compound of significant interest due to its unique structural and functional characteristics. This five-membered heterocycle, featuring nitrogen and oxygen atoms, has garnered attention for its potential applications in pharmaceuticals, agrochemicals, and materials science. Researchers and industry professionals are increasingly exploring its properties, driven by the growing demand for novel compounds with tailored functionalities.

The oxadiazole ring in 1,2,5-Oxadiazole,3-phenyl- is a key structural motif that contributes to its chemical stability and reactivity. The presence of a phenyl group at the 3-position further enhances its versatility, making it a valuable building block in synthetic chemistry. Recent studies have highlighted its role in the development of bioactive molecules, particularly in the design of antimicrobial agents and anti-inflammatory compounds. These findings align with current trends in drug discovery, where heterocyclic compounds are prioritized for their diverse biological activities.

One of the most searched topics related to 1,2,5-Oxadiazole,3-phenyl- is its synthetic methodology. Researchers often inquire about efficient routes to synthesize this compound, with a focus on green chemistry and catalytic processes. Modern synthetic approaches, such as microwave-assisted reactions and flow chemistry, have been explored to optimize yield and reduce environmental impact. These advancements resonate with the broader scientific community's emphasis on sustainable and scalable production methods.

Another area of interest is the spectroscopic characterization of 1,2,5-Oxadiazole,3-phenyl-. Techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography are frequently employed to elucidate its molecular structure and confirm purity. These analytical methods are critical for quality control in industrial applications, ensuring that the compound meets the stringent standards required for pharmaceutical intermediates and specialty chemicals.

The material science applications of 1,2,5-Oxadiazole,3-phenyl- are also gaining traction. Its incorporation into polymeric materials and coordination complexes has shown promise in enhancing thermal stability and electronic properties. This aligns with the rising demand for high-performance materials in sectors such as electronics, aerospace, and renewable energy. As industries seek innovative solutions to meet these demands, the role of specialized heterocycles like 1,2,5-Oxadiazole,3-phenyl- becomes increasingly pivotal.

Safety and handling of 1,2,5-Oxadiazole,3-phenyl- are frequently discussed topics in online forums and academic literature. While the compound is not classified as hazardous under standard regulations, proper laboratory practices and personal protective equipment are recommended to ensure safe handling. This emphasis on safety reflects the broader scientific community's commitment to responsible research and development practices.

In summary, 1,2,5-Oxadiazole,3-phenyl- (CAS No. 10349-06-1) is a multifaceted compound with wide-ranging applications in chemistry and materials science. Its structural uniqueness, combined with its potential in drug discovery and material innovation, makes it a subject of ongoing research and industrial interest. As scientific inquiry continues to uncover new possibilities for this heterocycle, its relevance in addressing contemporary challenges in health and technology is expected to grow.